5-bromo-N-[3-methoxy-4-(pentanoylamino)phenyl]naphthalene-1-carboxamide

• Molecular Formula: C23H23BrN2O3
• Molecular Weight: 455.3 g/mol
• IUPAC Name: 5-bromo-N-[3-methoxy-4-(pentanoylamino)phenyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C23H23BrN2O3/c1-3-4-11-22(27)26-20-13-12-15(14-21(20)29-2)25-23(28)18-9-5-8-17-16(18)7-6-10-19(17)24/h5-10,12-14H,3-4,11H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: KUZBXHZMGOIGBV-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=C(C=C(C=C1)NC(=O)C2=CC=CC3=C2C=CC=C3Br)OC

Description

5-bromo-N-[3-methoxy-4-(pentanoylamino)phenyl]naphthalene-1-carboxamide is a chemical compound that belongs to the class of naphthalene carboxamides. This compound has gained much attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

5-bromo-N-[3-methoxy-4-(pentanoylamino)phenyl]naphthalene-1-carboxamide has found applications in various scientific research fields. It has been used as a fluorescent probe for the detection of protein conformational changes. It has also been used as a ligand for the development of new drugs targeting cancer cells. Additionally, this compound has been used as a tool for studying the role of certain proteins in cellular signaling pathways.

Mechanism of Action

The mechanism of action of 5-bromo-N-[3-methoxy-4-(pentanoylamino)phenyl]naphthalene-1-carboxamide is not fully understood. However, it has been suggested that this compound binds to certain proteins and induces conformational changes that can be detected by fluorescence. It has also been suggested that this compound can inhibit the activity of certain enzymes involved in cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-N-[3-methoxy-4-(pentanoylamino)phenyl]naphthalene-1-carboxamide are not well characterized. However, it has been shown to have low toxicity and is relatively stable under physiological conditions. This compound has been used in vitro to study the effects of certain proteins on cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-N-[3-methoxy-4-(pentanoylamino)phenyl]naphthalene-1-carboxamide is its fluorescent properties, which make it a useful tool for studying protein conformational changes. Additionally, this compound has low toxicity and is relatively stable under physiological conditions. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research involving 5-bromo-N-[3-methoxy-4-(pentanoylamino)phenyl]naphthalene-1-carboxamide. One area of interest is the development of new drugs targeting cancer cells using this compound as a ligand. Additionally, this compound could be used to study the role of certain proteins in cellular signaling pathways and could potentially lead to the development of new treatments for various diseases. Another potential area of research is the development of new fluorescent probes for the detection of protein conformational changes.

Synthesis Methods

The synthesis of 5-bromo-N-[3-methoxy-4-(pentanoylamino)phenyl]naphthalene-1-carboxamide involves the reaction between 5-bromo-1-naphthalene carboxylic acid and 3-methoxy-4-(pentanoylamino)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place under anhydrous conditions and yields the desired product as a white solid.